1-(4-Bromobenzyl)-2-(2-ethoxy-2-oxoethyl)pyridinium bromide

• IUPAC Name: ethyl 2-[1-[(4-bromophenyl)methyl]pyridin-1-ium-2-yl]acetate;bromide
• InChI: InChI=1S/C16H17BrNO2.BrH/c1-2-20-16(19)11-15-5-3-4-10-18(15)12-13-6-8-14(17)9-7-13;/h3-10H,2,11-12H2,1H3;1H/q+1;/p-1
• InChI Key: PHNJUYZBPOYAJU-UHFFFAOYSA-M
• Canonical SMILES: CCOC(=O)CC1=CC=CC=[N+]1CC2=CC=C(C=C2)Br.[Br-]
• Molecular Formula: C16H17Br2NO2
• Molecular Weight: 415.12 g/mol

Description

1-(4-Bromobenzyl)-2-(2-ethoxy-2-oxoethyl)pyridinium bromide, also known as BEPOB, is an organic compound that has been widely used in scientific research for its ability to act as a catalyst in various biochemical reactions. BEPOB is a member of the pyridinium salt class, which is composed of an aromatic ring with an alkyl chain attached to it. BEPOB is a highly reactive compound and has been used in many applications, including organic synthesis, drug delivery, and biochemistry.

Scientific Research Applications

Synthesis and Photophysical Properties

Research has explored the synthesis and characterization of novel compounds and their photophysical properties. For example, Gülen Atiye Öncül, Ö. Öztürk, and M. Pişkin (2021) synthesized compounds with zinc(II) phthalocyanine and investigated their spectroscopic, photophysical, and photochemical properties. These compounds, due to their photosensitizing abilities, are particularly suitable for photocatalytic applications (Öncül, Öztürk, & Pişkin, 2021).

Crystallography and Molecular Structure

The crystal structures of related compounds have been studied to understand their isomorphism and molecular interactions. W. Prukała, D. Prukała, and M. Kubicki (2008) analyzed the crystal structures of stilbazolium salts, revealing how molecular interactions contribute to isomorphism in these compounds (Prukała, Prukała, & Kubicki, 2008).

Photophysical Behavior and pH Effects

The effects of pH and hydrogen bonds on the photophysical properties of certain bromobenzyl-substituted compounds have been examined. D. Prukała et al. (2014) characterized the photophysical properties of (E)-1-(4-bromobenzyl)-4-(4-hydroxy-3-methoxystyryl) pyridinium bromide, providing insights into how these properties are influenced by pH and solvent interactions (Prukała et al., 2014).

Catalysis and Polymerization

Studies have also focused on the use of bromobenzyl pyridinium compounds in catalysis and polymerization processes. For instance, the non-catalyst polymerization of 2-ethynylpyridine using 2-(bromomethyl)benzyl alcohol, as explored by K. Lim et al. (2018), highlights the potential of these compounds in synthesizing polymers with specific photophysical properties (Lim et al., 2018).